Cas no 2229230-58-2 (tert-butyl 3-(5-fluoro-2-hydroxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(5-fluoro-2-hydroxyphenyl)piperazine-1-carboxylate
• CAS No: 2229230-58-2
• MF: C₁₅H₂₁FN₂O₃
• MW: 296.337247610092
• CID: 6353628
• PubChem ID: 165757248
• Update Time: 2025-10-17

tert-butyl 3-(5-fluoro-2-hydroxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-fluoro-2-hydroxyphenyl)piperazine-1-carboxylate
• EN300-1871986
• 2229230-58-2

• Inchi： 1S/C15H21FN2O3/c1-15(2,3)21-14(20)18-7-6-17-12(9-18)11-8-10(16)4-5-13(11)19/h4-5,8,12,17,19H,6-7,9H2,1-3H3
• InChI Key： DXEJHDYQHKRYPT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1CN(C(=O)OC(C)(C)C)CCN1)O

Computed Properties

• Exact Mass: 296.15362070g/mol
• Monoisotopic Mass: 296.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 3-(5-fluoro-2-hydroxyphenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(5-fluoro-2-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 2229230-58-2)

The compound tert-butyl 3-(5-fluoro-2-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 2229230-58-2) is a piperazine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluoro-substituted phenyl group and a tert-butyl carboxylate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in central nervous system (CNS) drug development, particularly in targeting neurotransmitter receptors and enzyme inhibition.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of a 5-fluoro-2-hydroxyphenyl group in this compound aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. This has led to a spike in searches for terms like "fluoro-piperazine derivatives" and "hydroxyphenyl carboxylate applications," reflecting the scientific community's focus on innovative chemical scaffolds.

The tert-butyl protecting group in tert-butyl 3-(5-fluoro-2-hydroxyphenyl)piperazine-1-carboxylate is another critical feature, as it facilitates selective deprotection during multi-step synthetic routes. This attribute is particularly relevant in peptide chemistry and medicinal chemistry, where protecting groups play a pivotal role in achieving high yields and purity. Online queries such as "tert-butyl carboxylate in drug synthesis" and "piperazine-based protecting groups" highlight the compound's relevance in modern synthetic strategies.

From a mechanistic perspective, the hydroxyphenyl moiety in this compound offers opportunities for hydrogen bonding and metal coordination, which are essential for interactions with biological targets. This has sparked interest in its potential as a ligand in catalysis or as a pharmacophore in drug design. Discussions around "piperazine-hydroxyphenyl interactions" and "fluoro-substituted ligands" are common in academic forums, underscoring the compound's versatility.

Environmental and green chemistry considerations are also shaping the discourse around tert-butyl 3-(5-fluoro-2-hydroxyphenyl)piperazine-1-carboxylate. With increasing emphasis on sustainable synthesis, researchers are exploring eco-friendly methods to produce such intermediates. Searches for "green synthesis of fluorinated piperazines" and "biodegradable protecting groups" reflect this shift toward environmentally conscious practices.

In summary, tert-butyl 3-(5-fluoro-2-hydroxyphenyl)piperazine-1-carboxylate (CAS No. 2229230-58-2) is a compound of broad interest due to its structural features and potential applications. Its alignment with trends in fluorine chemistry, drug discovery, and sustainable synthesis ensures its continued relevance in scientific research. As the field evolves, this compound is likely to remain a focal point for innovation and exploration.